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Compound of Interest

Compound Name: Lacutoclax

Cat. No.: B12384848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural analysis of

Lacutoclax (also known as ABT-263 or Navitoclax) in complex with its target protein, B-cell

lymphoma 2 (BCL-2). This document delves into the quantitative binding data, detailed

experimental methodologies for structural and affinity determination, and visual representations

of the key pathways and workflows involved.

Core Data Presentation
The interaction between Lacutoclax and BCL-2 family proteins has been quantified through

various biophysical assays. The following tables summarize the key binding affinities and

crystallographic data for the Lacutoclax-BCL-2 complex.

Table 1: Binding Affinity of Lacutoclax (ABT-263) for BCL-2 Family Proteins

Target Protein Binding Affinity (Ki) Assay Method Reference

BCL-2 ≤ 1 nM Not Specified [1]

BCL-xL ≤ 1 nM Not Specified [1]

BCL-w ≤ 1 nM Not Specified [1]

Note: Lower Ki values indicate stronger binding affinity.
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Table 2: Crystallographic Data for Lacutoclax (ABT-263) in Complex with BCL-2 (PDB ID:

4LVT)

Parameter Value Reference

PDB ID 4LVT [2]

Method X-RAY DIFFRACTION [2]

Resolution 2.05 Å [2]

R-Value Work 0.169 [2]

R-Value Free 0.222 [2]

Space Group P 1 21 1 [3]

Unit Cell Lengths (Å) a=34.77, b=68.08, c=65.47 [3]

Unit Cell Angles (°) α=90, β=95.96, γ=90 [3]

BCL-2 Signaling Pathway and Lacutoclax's
Mechanism of Action
The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway. Anti-

apoptotic proteins like BCL-2 sequester pro-apoptotic proteins, preventing them from initiating

programmed cell death. Lacutoclax, a BH3 mimetic, disrupts this interaction, leading to

apoptosis.
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BCL-2 Signaling Pathway and Lacutoclax Inhibition
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Workflow for Structural Determination of Lacutoclax-BCL-2 Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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